Cas no 1094868-29-7 (5-amino-1-2-(2-methylpropoxy)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-1-2-(2-methylpropoxy)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1094868-29-7
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 5957551
• PubChem ID: 43260031
• Update Time: 2025-05-20

5-amino-1-2-(2-methylpropoxy)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-amino-1-[2-(2-methylpropoxy)ethyl]-
• 5-amino-1-2-(2-methylpropoxy)ethyl-1,2-dihydropyridin-2-one
• 5-amino-1-[2-(2-methylpropoxy)ethyl]-1,2-dihydropyridin-2-one
• CS-0348795
• 5-Amino-1-(2-isobutoxyethyl)pyridin-2(1h)-one
• 1094868-29-7
• EN300-1108840

• Inchi： 1S/C11H18N2O2/c1-9(2)8-15-6-5-13-7-10(12)3-4-11(13)14/h3-4,7,9H,5-6,8,12H2,1-2H3
• InChI Key： MESCAPQSZUSNIJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCOCC(C)C)C=C(N)C=C1

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.070±0.06 g/cm3(Predicted)
• Boiling Point: 340.8±42.0 °C(Predicted)
• pka: 4.44±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-amino-1-2-(2-methylpropoxy)ethyl-1,2-dihydropyridin-2-one

5-Amino-1-(2-(2-Methylpropoxy)Ethyl)-1,2-Dihydropyridin-2-One: A Comprehensive Overview

5-Amino-1-(2-(2-Methylpropoxy)Ethyl)-1,2-Dihydropyridin-2-One (CAS No. 1094868-29-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are known for their diverse applications in drug development and material science. The structure of this compound is characterized by a dihydropyridine ring system with an amino group at position 5 and a substituted ethyl group at position 1, which introduces unique electronic and steric properties.

The dihydropyridine core of this compound is a well-known scaffold in medicinal chemistry due to its ability to undergo various functionalizations and its potential as a bioisostere for other heterocyclic systems. The presence of the amino group at position 5 suggests that this compound may participate in hydrogen bonding interactions, which could be critical for its biological activity. Additionally, the substituted ethyl group at position 1 introduces a degree of hydrophobicity, which may influence the compound's solubility and permeability properties.

Recent studies have highlighted the potential of 5-amino-1-(2-(2-methylpropoxy)ethyl)-1,2-dihydropyridin-2-one as a lead compound in the development of novel therapeutic agents. For instance, researchers have explored its role in modulating ion channels and enzyme activities, which are key targets in the treatment of cardiovascular diseases and neurological disorders. The compound's ability to interact with these targets has been attributed to its unique combination of hydrophilic and hydrophobic moieties.

In terms of synthesis, this compound can be prepared through a variety of routes, including condensation reactions and ring-closing strategies. One notable approach involves the reaction of an appropriate amino aldehyde with a substituted acetoacetic ester derivative under mild conditions. This method not only ensures high yields but also allows for fine-tuning of the substituents to optimize the compound's pharmacokinetic properties.

The pharmacological profile of 5-amino-1-(2-(2-methylpropoxy)ethyl)-1,2-dihydropyridin-2-one has been extensively studied in preclinical models. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, animal studies have shown that this compound exhibits moderate efficacy in reducing oxidative stress and improving cognitive function in models of neurodegenerative diseases.

One area where this compound has shown particular promise is in the development of drugs targeting mitochondrial dysfunction. Mitochondrial disorders are associated with a wide range of diseases, including Parkinson's disease and certain types of cancer. The ability of this compound to modulate mitochondrial membrane potential and enhance ATP production has been validated in several experimental systems.

Despite its potential benefits, the development of 5-amino-1-(2-(2-methylpropoxy)ethyl)-1,2-dihydropyridin-2-one into a clinical candidate faces several challenges. These include optimizing its bioavailability, minimizing off-target effects, and conducting rigorous safety evaluations. Ongoing research is focused on addressing these issues through structure-based drug design and formulation optimization.

In conclusion, 5-amino-1-(2-(2-methylpropoxy)ethyl)-1,2-dihydropyridin-2-one (CAS No. 1094868-29-7) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure and promising pharmacological profile make it a compelling candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing drug discovery efforts.